Cas no 2172314-13-3 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopropane-1-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopropane-1-carboxylic acid
• CAS No: 2172314-13-3
• MF: C₂₂H₂₂N₂O₅
• MW: 394.420485973358
• CID: 6122581
• PubChem ID: 165516681
• Update Time: 2025-08-02

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopropane-1-carboxylic acid
• EN300-1502374
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]cyclopropane-1-carboxylic acid
• 2172314-13-3

• Inchi： 1S/C22H22N2O5/c25-19(24-22(10-11-22)20(26)27)9-12-23-21(28)29-13-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,18H,9-13H2,(H,23,28)(H,24,25)(H,26,27)
• InChI Key： OIRYKQLHTGBWDD-UHFFFAOYSA-N
• SMILES： OC(C1(CC1)NC(CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 394.15287181g/mol
• Monoisotopic Mass: 394.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 105Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopropane-1-carboxylic acid

Compound CAS No. 2172314-13-3: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopropane-1-carboxylic Acid

The compound with CAS No. 2172314-13-3, known as 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopropane-1-carboxylic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which combines a cyclopropane ring with a fluorenylmethoxycarbonyl (Fmoc) group and an amino acid derivative. The integration of these functional groups makes it a versatile building block in organic synthesis, particularly in the fields of medicinal chemistry and materials science.

Recent advancements in chemical synthesis have highlighted the importance of such compounds in the development of novel therapeutic agents. The Fmoc group, a well-known protecting group in peptide synthesis, plays a critical role in controlling the reactivity of the amino group during complex molecule construction. This feature has made 1-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino derivatives highly desirable in the design of bioactive molecules. Researchers have demonstrated that this compound can serve as an intermediate in the synthesis of cyclic peptides and other complex natural product analogs, which are pivotal in drug discovery.

In addition to its role in peptide synthesis, the cyclopropane moiety in this compound introduces unique electronic and steric properties. Cyclopropane rings are known for their strain-induced reactivity, which can be exploited to generate novel chemical transformations. Recent studies have explored the use of such strained ring systems in catalytic processes, leading to more efficient and selective reactions. The combination of the Fmoc group with the cyclopropane ring creates a platform for exploring new reaction mechanisms and designing advanced materials with tailored properties.

The synthesis of cyclopropane carboxylic acid derivatives has been a topic of intense research due to their applications in polymer chemistry and nanotechnology. The ability to control the stereochemistry and functionalization of these compounds has opened new avenues for creating high-performance polymers and self-assembling materials. For instance, derivatives of this compound have been used as monomers in the synthesis of stimuli-responsive polymers, which exhibit reversible changes in their physical properties under external stimuli such as temperature or pH.

Furthermore, the integration of amino acid moieties into this compound enhances its biocompatibility, making it suitable for applications in biotechnology and medical devices. Recent breakthroughs in bioconjugation chemistry have leveraged such molecules to develop targeted drug delivery systems and biosensors. The ability to functionalize surfaces with these compounds has significantly improved the performance of biomedical devices, contributing to advancements in personalized medicine.

In conclusion, compound CAS No. 2172314-13-3 represents a cutting-edge material with multifaceted applications across various scientific disciplines. Its unique structure, combining fluorenylmethoxycarbonyl protection with cyclopropane functionality, positions it as an essential tool in modern organic synthesis. As research continues to uncover new applications and optimize synthetic routes, this compound is poised to play an increasingly important role in advancing scientific innovation and technological progress.